Cas no 2309214-06-8 (N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 2309214-06-8
• MF: C₁₅H₂₂N₂O₃S₂
• MW: 342.476781368256
• CID: 5861080
• PubChem ID: 131703987
• Update Time: 2025-11-03

N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-2-methylsulfanylpyridine-3-carboxamide
• F6571-2771
• 2309214-06-8
• AKOS040704842
• N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2-(methylthio)nicotinamide
• N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide

• Inchi： 1S/C15H22N2O3S2/c1-21-14-12(3-2-6-16-14)13(19)17-11-15(20-8-7-18)4-9-22-10-5-15/h2-3,6,18H,4-5,7-11H2,1H3,(H,17,19)
• InChI Key： LDFOYZLBDKUVPD-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C2=CC=CN=C2SC)=O)(CC1)OCCO

Computed Properties

• Exact Mass: 342.10718492g/mol
• Monoisotopic Mass: 342.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 122Ų

Additional information on N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide

N-{4-(2-Hydroxyethoxy)Thian-4-Ylmethyl}-2-(Methylsulfanyl)Pyridine-3-Carboxamide: A Comprehensive Overview

The compound CAS No. 2309214-06-8, also known as N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methylsulfanyl group and a carboxamide moiety attached to a thiane derivative. The presence of these functional groups makes it a versatile compound with intriguing chemical properties.

Recent studies have highlighted the importance of thiane derivatives in drug design due to their ability to mimic sulfur-containing natural products. The thian-4-ylmethyl group in this compound contributes to its stability and bioavailability, making it a promising candidate for pharmacological research. Additionally, the methylsulfanyl group enhances the compound's ability to interact with biological systems, potentially leading to novel therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as nucleophilic substitution, condensation reactions, and catalytic hydrogenation to achieve high yields and purity. The use of modern spectroscopic techniques, including NMR and mass spectrometry, has been instrumental in confirming the compound's structure and analyzing its physicochemical properties.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to cross the blood-brain barrier makes it a compelling candidate for central nervous system-related therapies.

The environmental impact of this compound is another area of interest. Researchers have investigated its biodegradability and toxicity profiles, with results indicating that it is relatively non-toxic to aquatic organisms under standard conditions. This makes it a safer alternative to other synthetic compounds in certain industrial applications.

In conclusion, N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide represents a significant advancement in organic chemistry. Its unique structure, combined with promising biological activity and environmental compatibility, positions it as a valuable tool in both academic research and industrial applications. Continued exploration into its properties will undoubtedly yield further insights into its potential uses in medicine and beyond.